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Compound of Interest

Compound Name: Poloxamer 188

Cat. No.: B104013 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a cornerstone of operational safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Poloxamer 188, ensuring compliance and minimizing environmental impact.

Poloxamer 188 is generally not classified as a hazardous substance or mixture under major

regulatory frameworks such as the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1][2][3][4][5] It is not considered a persistent, bioaccumulative, and

toxic (PBT) substance, nor is it regulated as a dangerous good for transport.[2][4][6] However,

proper disposal protocols must still be followed in accordance with local and national

regulations.[4][7]

Step-by-Step Disposal Procedures
The appropriate disposal method for Poloxamer 188 depends on its physical state (solid or

liquid solution) and the nature of any contaminants.

Procedure for Solid (Unused or Waste) Poloxamer 188
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety glasses with side shields, chemical-resistant gloves, and respiratory

protection if dust formation is likely.[1][2][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b104013?utm_src=pdf-interest
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-20N0-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjk3MDl8YXBwbGljYXRpb24vcGRmfGFESmxMMmhrWWk4NU1UY3lOalE0TWpNd09UUXlMMU5FUWw4eU1FNHdYMEZWWDBWT0xuQmtaZ3xkMjc1NjM2ZjhkYjJmOTZlZjlmY2VhMjZkMjZiN2RkODNjM2Q4ODlkM2FhMTE0MmJjMGI1OTNjOWNiYTg1NDMx
https://www.cdhfinechemical.com/images/product/msds/174_147568660_Poloxamer188_Casno_9003-11-6_MSDS.pdf
https://www.carlroth.com/medias/SDB-20N0-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzczODd8YXBwbGljYXRpb24vcGRmfGFETmtMMmhsWmk4NU1qQTJNemc1TmpZNU9URTRMMU5FUWw4eU1FNHdYMFJGWDBWT0xuQmtaZ3w0NzNmNWI4M2U1YmRjMDAxZTU5MjAxZGJmYTE4ZTNkMzc2NWI1OTIxMDQ0MGY1MzU1NDY2YzViZjA0NDNlY2Uw
https://file.medchemexpress.com/batch_PDF/HY-D1005H/Poloxamer-188-F68-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-20LY-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzAxMDZ8YXBwbGljYXRpb24vcGRmfGFEVTFMMmhsTWk4NU1UY3lOalE0TURBeE5UWTJMMU5FUWw4eU1FeFpYMEZWWDBWT0xuQmtaZ3xhOGM4MDJjMWU2MGQzN2IzMTgzNWE0Mzg4ZmM5NGIyZmNkOWI2YjU3MjVjZDIwNWUyOTY0NDdlYzQyOTA3ZDBi
https://www.cdhfinechemical.com/images/product/msds/174_147568660_Poloxamer188_Casno_9003-11-6_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D1005H/Poloxamer-188-F68-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-20LY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ2Mjl8YXBwbGljYXRpb24vcGRmfGFHUTNMMmhrWVM4NU1UY3lOalE0TWpZek56RXdMMU5FUWw4eU1FeFpYMGRDWDBWT0xuQmtaZ3wwODEwNzkxMTQ3MjczMzRiYzgwY2U2ZmMxNzU2N2I0YjA5ZmU1NzA4NzI0YWYyOTdmZWRiYzc1Yzk3OTY2M2Vl
https://file.medchemexpress.com/batch_PDF/HY-D1005H/Poloxamer-188-F68-SDS-MedChemExpress.pdf
https://tools.mirusbio.com/assets/sds/poloxamer-188-solution-sds.pdf
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.benchchem.com/product/b104013?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-20N0-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjk3MDl8YXBwbGljYXRpb24vcGRmfGFESmxMMmhrWWk4NU1UY3lOalE0TWpNd09UUXlMMU5FUWw4eU1FNHdYMEZWWDBWT0xuQmtaZ3xkMjc1NjM2ZjhkYjJmOTZlZjlmY2VhMjZkMjZiN2RkODNjM2Q4ODlkM2FhMTE0MmJjMGI1OTNjOWNiYTg1NDMx
https://www.cdhfinechemical.com/images/product/msds/174_147568660_Poloxamer188_Casno_9003-11-6_MSDS.pdf
https://tools.mirusbio.com/assets/sds/poloxamer-188-solution-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Leave the chemical in its original container whenever possible. If dealing with

a spill, take it up mechanically by sweeping or shoveling.[1][3][8] Avoid methods that

generate dust.[8]

Packaging: Place the solid waste into a suitable, clearly labeled, and closed container for

disposal.[1][2]

Disposal: Offer the contained waste to a licensed disposal company.[2][7] Do not mix with

other waste streams. Consult with local waste disposal experts to ensure compliance with all

relevant provisions.[5][6]

Procedure for Poloxamer 188 Solutions (Aqueous)
Personal Protective Equipment (PPE): Wear safety glasses and gloves.

Containment: For spills, prevent the solution from entering drains, surface water, or

groundwater.[1][8] Cover drains if necessary.[1][3]

Absorption: Absorb the spilled solution with an inert material, such as sand, earth, or a

suitable adsorbent material.[7]

Collection and Packaging: Collect the absorbed material and place it into an appropriate,

sealed, and labeled container for disposal.[7]

Disposal: Dispose of the container and its contents through a licensed disposal company.[7]

Do not empty solutions directly into drains.[5][9]

Procedure for Contaminated Containers
Handle uncleaned or contaminated containers and packaging in the same manner as the

product itself.[5] Once completely emptied and cleaned, packages may be eligible for recycling.

[5]

Poloxamer 188: Hazard and Regulatory Profile
For quick reference, the table below summarizes the classification and regulatory status of

Poloxamer 188 based on available safety data.
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Parameter Classification/Status Citations

GHS Hazard Classification
Not a hazardous substance or

mixture
[1][4][5]

PBT/vPvB Assessment
Not considered a PBT or vPvB

substance
[1][2][6]

Carcinogenicity (IARC, OSHA)

Not identified as a probable,

possible, or confirmed human

carcinogen

[2][7]

Environmental Hazards

Not classified as hazardous to

the aquatic environment or as

a marine pollutant

[6][7]

Transport Regulations (DOT,

IATA, IMDG)

Not regulated as a dangerous

good
[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Poloxamer 188 waste.
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Start: Poloxamer 188 Waste Generated

Identify Waste Form
(Solid, Liquid, or Contaminated Debris)

Solid Waste
(Powder, Spilled Solid)

 Solid 

Liquid Waste
(Solution)

 Liquid/Solution 

Step 1: Wear PPE
(Gloves, Goggles, Respirator if dusty)

Step 1: Wear PPE
(Gloves, Goggles)

Step 2: Collect Solid Waste
(Sweep/shovel, avoid dust)

Step 3: Package Securely
(Place in sealed, labeled container)

Consult Local Regulations &
Licensed Disposal Company

Step 2: Contain Spill
(Prevent entry to drains)

Step 3: Absorb Liquid
(Use inert material like sand/earth)

Step 4: Package Securely
(Place absorbed material in sealed, labeled container)

Arrange for Professional Disposal

End: Waste Properly Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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